Journal Name:Radiochemistry
Journal ISSN:
IF:0
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Year of Origin:0
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Number of Articles Per Year:0
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OA or Not:Not
Radiochemistry ( IF 0 ) Pub Date: 2023-06-28 , DOI:
10.1002/mnfr.202300017
Vitamin D is vital to cardiovascular health. This study examines the association between plasma 25-hydroxyvitamin D (25[OH]D) and the progression of carotid intima-media thickness (cIMT) and identifies the potential mediating biomarkers of gut microbiota and metabolites in adults.
Radiochemistry ( IF 0 ) Pub Date: 2023-07-23 , DOI:
10.1002/mnfr.202300241
The present study aims to investigate the anti-Helicobacter pylori (H. pylori) effects of Lactiplantibacillus plantarum ZJ316 (L. plantarum ZJ316) both in vitro and in vivo.
Radiochemistry ( IF 0 ) Pub Date: 2023-05-05 , DOI:
10.1002/mnfr.202200713
Notopterygium incisum is a traditional Chinese medicine that is commonly used to treat rheumatoid arthritis. Polysaccharides from N. incisum can be one of its main active components. However, there have been little investigations on N. incisum polysaccharides.
Radiochemistry ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1002/mnfr.202300043
Autoimmune hepatitis (AIH) is a serious chronic liver disease that may last for decades and eventually develop into cirrhosis and liver failure. In recent years, people have paid more attention to the microbiome-gut-liver axis, which provides guidance for all to explore the role of microbiome in the occurrence and development of liver diseases. In this review, the possible mechanism of intestinal microbes promoting the occurrence of AIH, mainly expounding the key ways such as bacterial ecological imbalance, intestinal leakage, and molecular simulation between microbes and autoantigens is summarized. In addition, this paper also discusses that intestinal microbiome has great potential as a biomarker for early diagnosis of AIH, and intestinal microbiome is also a candidate target for prevention and treatment of AIH. Finally, the study summarizes and prospects the targeted therapy of intestinal microorganisms to prevent the occurrence and development of AIH.
Radiochemistry ( IF 0 ) Pub Date: 2023-06-19 , DOI:
10.1002/mnfr.202200753
Scope: Circadian rhythms profoundly impact metabolism and the gut microbiota. A maternal high-fat diet (HFD) exerts effects on the metabolic syndrome of adult offspring in a sex-specific manner, the underlying mechanisms, however, remain unclear.
Radiochemistry ( IF 0 ) Pub Date: 2023-05-06 , DOI:
10.1002/mnfr.202200595
Intermittent fasting (IF) has a protective role across a wide range of chronic disorders, including obesity, diabetes, and cardiovascular disease, but its protection against non-alcoholic steatohepatitis (NASH) is still lacking. This study seeks to investigate how IF alleviates NASH by regulating gut microbiota and bile acids (BAs) composition.
Radiochemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1002/mnfr.202200321
Dietary supplementation of docosahexaenoic acid (DHA)/eicosapentaenoic acid (EPA) can alter the lipidome profiles of adipocytes, thereby counteract obesity. DHA/EPA in the form of phospholipids demonstrates higher bioavailability than triglyceride or ethyl ester (EE), but their effects on the lipidome and metabolic changes during obesity are still unknown.
Radiochemistry ( IF 0 ) Pub Date: 2023-07-12 , DOI:
10.1002/mnfr.202300061
This study aims to investigate the anticancer properties of Citrus grandis ‘Tomentosa’ (CGT) in non-small cell lung cancer (NSCLC).
Radiochemistry ( IF 0 ) Pub Date: 2023-05-08 , DOI:
10.1002/mnfr.202370020
Mol. Nutr. Food Res. 2023, 67, 202200336
Radiochemistry ( IF 0 ) Pub Date: 2023-05-09 , DOI:
10.1002/mnfr.202200885
Mitochondrial DNA (mtDNA) released into the cytosol serves as a member of damage-associated molecular patterns to initiate inflammatory responses. Mangiferin is a xanthonoid derivative, usually isolated from plants including mangoes and iris unguicularis. This study aims to investigate whether mangiferin prevents mtDNA accumulation in the cytosol with a focus on deoxyribonuclease 2 (DNase 2) protection from oxidative damage.
Supplementary Information
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